2-thioxo-2,3,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-4(1H)-one

• IUPAC Name: 2-sulfanylidene-5,6,7,8-tetrahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C10H10N2OS2/c13-8-7-5-3-1-2-4-6(5)15-9(7)12-10(14)11-8/h1-4H2,(H2,11,12,13,14)
• InChI Key: RSNWFCGFCZRUBO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)NC(=S)NC3=O
• Molecular Formula: C10H10N2OS2
• DSSTOX Substance ID: DTXSID90352409
• Molecular Weight: 238.3 g/mol
• CAS RN: 38201-60-4

Description

Synthesis Analysis

The compound 2-thioxo-2,3,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-4(1H)-one has been synthesized through different methodologies. Santagati et al. (1993) synthesized this compound from ethyl 4,5,6,7-tetrahydro-2-isothiocyanato-1-benzothiophene-3-carboxylate, leading to derivatives of a new heterocyclic system incorporating a 1,3,4-thiadiazine ring (Santagati, Santagati, & Modica, 1993). Abdallah (2002) further explored its versatility as an intermediate for the preparation of polyheterocycles, highlighting its potential in synthesizing complex molecular structures (Abdallah, 2002).

Scientific Research Applications

1. Synthesis of Bridgehead Nitrogen Polyheterocycles

2,3,5,6,7,8-Hexahydro-3-amino-2-thioxo[1]benzothieno[2,3-d]pyrimidin-4(1H)-one is a versatile intermediate for the preparation of bridgehead nitrogen polyheterocycles. It contains two adjacent reactive functional groups, which facilitate the development of a facile one-pot synthesis of related compounds (Abdallah, 2002).

2. Formation of Heterocyclic Linear Systems

This compound is synthesized from ethyl 4,5,6,7-tetrahydro-2-isothiocyanato-1-benzothiophene-3-carboxylate, leading to derivatives of a heterocyclic linear system featuring the 1,3,4-thiadiazine ring. This makes it a key intermediate in the synthesis of various heterocyclic compounds (Santagati, Santagati & Modica, 1993).

3. Derivatives Synthesis

Derivatives of 2,3,5,6,7,8-hexahydro-3-amino-2-thioxo[1]benzothieno[2,3-d] pyrimidin-4(1H)-one are prepared through reactions with hydrazonoyl halides. These derivatives have been explored for their biological activity, demonstrating the compound’s versatility in generating bioactive molecules (Abdallah, 2002).

4. Synthesis of S-Nucleoside Derivatives

Ribosylation of 2-thioxo-5,6,7,8-tetrahydrobenzo thieno[2,3-d]pyrimidin-4(3H)-one yields benzoylated S-nucleoside derivatives. These compounds are then converted into free S-nucleosides, indicating potential applications in nucleoside analog synthesis (Break, Shmiss & Mosselhi, 2010).

5. Synthesis of Alkylated Derivatives

2-Aryl-2,3,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-4(1H)-ones and related compounds are synthesized via alkylation reactions. The process uses various alkylating agents and yields monoalkylated products, indicating the utility of the compound in the diversification of chemical structures (Dzhavakhishvili et al., 2009).

Future Directions

The literature data analysis shows that compounds similar to the title compound possess diverse biological activities, such as antioxidant, radioprotective, analgesic, anti-inflammatory, antihypertensive, anxiolytic, anamnestic, anticonvulsant, antimicrobial, fungicidal, herbicidal, antiviral, and anticancer. This suggests potential future directions for the study and application of this compound.

Q & A

Q1: What are the structure-activity relationships (SAR) observed for the analgesic and anti-inflammatory activities of 2-thioxo-2,3,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-4(1H)-one derivatives?

A1: The research paper [] describes the synthesis and biological evaluation of several 2-mercapto-3-(substituted amino)-5,6,7,8-tetrahydro-3H-benzo(4,5)thieno(2,3-d)pyrimidin-4-one derivatives. These derivatives were synthesized by reacting 3-amino-2-mercapto-5,6,7,8-tetrahydro-3H-benzo(4,5)thieno(2,3-d)pyrimidin-4-one (which is a tautomeric form of 2-thioxo-2,3,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-4(1H)-one) with various aldehydes and ketones.